Cas no 436088-64-1 (2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one)
2-Amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one is a spirocyclic heterocyclic compound featuring a unique fused ring system incorporating oxygen, sulfur, and nitrogen atoms. Its structural complexity and multifunctional groups make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of both amino and carbonyl functionalities offers versatile reactivity for further derivatization, while the spirocyclic core enhances molecular rigidity, potentially improving binding affinity in target interactions. This compound is of interest in medicinal chemistry for its potential applications in designing enzyme inhibitors or receptor modulators. Its synthetic utility is underscored by the combination of heteroatoms and stereochemical control inherent in the spiro architecture.
![2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one structure](https://ossimg.kuujia.com/scimg/436500/436088-64-1x500.png)
436088-64-1 structure
Product Name:2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one
CAS No:436088-64-1
MF:C12H12N2O3S
MW:264.300281524658
CID:929062
PubChem ID:805265
Update Time:2025-10-29
2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one
- 2-amino-8-phenyl-7,9-dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one
- 3-amino-8-phenyl-7,9-dioxa-4-thia-2-azaspiro[4.5]dec-2-en-1-one
- SR-01000325002-1
- BAS 00518364
- DTXSID00355542
- 436088-64-1
- SR-01000325002
- AKOS000301303
-
- MDL： MFCD00848682
- Inchi： 1S/C12H12N2O3S/c13-11-14-10(15)12(18-11)6-16-9(17-7-12)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,13,14,15)
- InChI Key： CPAJIRANTJPFEP-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(C21COC(C1C=CC=CC=1)OC2)=O
Computed Properties
- Exact Mass: 264.05700
- Monoisotopic Mass: 264.05686342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 99.2Ų
Experimental Properties
- PSA: 99.21000
- LogP: 1.19480
2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM214375-5g |
2-Amino-8-phenyl-7,9-dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one |
436088-64-1 | 97% | 5g |
$825 | 2021-08-04 | |
| Chemenu | CM214375-1g |
2-Amino-8-phenyl-7,9-dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one |
436088-64-1 | 97% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A879041-1g |
2-Amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one |
436088-64-1 | 95% | 1g |
￥4,620.60 | 2022-09-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523170-1g |
2-amino-8-phenyl-7,9-dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one |
436088-64-1 | 98% | 1g |
￥5544.00 | 2024-05-13 |
2-amino-8-phenyl-7,9-dioxa-1-thia-3-aza-spiro[4.5]dec-2-en-4-one Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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